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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium chloride hydroxide, also known as basic chromium chloride or chromium

hydroxychloride, is an inorganic compound with significant applications in catalysis, tanning,

and potentially in pharmacology. While several basic chromium chlorides exist, this guide

focuses on the compound most commonly identified by the CAS number 14982-80-0, with the

simplified chemical formula CrCl₂(OH). This compound is a green powder and is noted for its

unique coordination chemistry.[1] In the field of drug development and life sciences, trivalent

chromium compounds, including chromium chloride hydroxide, are of particular interest for their

role in glucose metabolism and as potential enhancers of insulin action.[2] This technical guide

provides a comprehensive overview of its physical and chemical properties, experimental

protocols for its synthesis and analysis, and a visualization of its role in biological signaling

pathways.

Physical and Chemical Properties
The physical and chemical properties of chromium chloride hydroxide (CAS: 14982-80-0) are

summarized below. It is important to note that some physical constants such as melting and
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boiling points are not well-documented in publicly available literature.

Table 1: Physical Properties of Chromium Chloride
Hydroxide

Property Value Reference(s)

CAS Number 14982-80-0 [2][3][4][5]

Molecular Formula Cl₂CrHO [2][3]

Molecular Weight 139.91 g/mol [2][3][4][5]

Appearance Green powder [2][6]

Melting Point N/A [6]

Boiling Point N/A [6]

Density N/A [6]

Solubility in H₂O 0.5 g/100 mL at 20 °C [1]

Table 2: Chemical and Safety Information
Property Value Reference(s)

IUPAC Name
chromium(3+);dichloride;hydro

xide
[2][3]

Synonyms

Basic chromium chloride,

Chromium hydroxychloride,

Chromic hydroxy dichloride

[2][6][7]

Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H315 (Causes skin

irritation), H318 (Causes

serious eye damage)

[2][4][6]

GHS Pictograms Corrosive, Irritant [2][6]
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of chromium

chloride hydroxide are not readily available. The following protocols are representative methods

constructed from available patents and chemical literature.

Synthesis of Chromium Chloride Hydroxide via
Reduction of Chromium Trioxide
This method is adapted from a patented process for producing basic chromic chloride.[8]

Objective: To synthesize chromium chloride hydroxide by reducing hexavalent chromium

trioxide in an acidic medium.

Materials:

Chromium trioxide (CrO₃)

Concentrated hydrochloric acid (HCl)

Isopropanol

Distilled water

Procedure:

Prepare an aqueous solution containing 20% by weight of chromium trioxide.

Add concentrated hydrochloric acid to the chromium trioxide solution to achieve a

concentration of at least 16% by weight of hydrogen chloride. The molar ratio of HCl to CrO₃

will determine the final basicity of the product.[8]

Slowly add isopropanol to the aqueous solution of chromium trioxide and hydrochloric acid

with constant stirring. The alcohol acts as the reducing agent. The reaction is exothermic and

should be controlled.

Continue stirring the mixture until the reduction of the hexavalent chromium is complete,

indicated by a color change to a clear bluish-green solution.
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The resulting solution contains the basic chromium chloride. Further processing, such as

evaporation and drying, may be required to isolate the solid green powder.

Synthesis of Chromium Chloride Hydroxide via
Controlled Hydrolysis
This method is based on the controlled hydrolysis of chromium(III) chloride in an alkaline

medium.[2]

Objective: To synthesize chromium chloride hydroxide by the careful addition of a base to a

chromium(III) chloride solution.

Materials:

Chromium(III) chloride (CrCl₃)

Sodium hydroxide (NaOH)

Distilled water

pH meter

Procedure:

Prepare a solution of chromium(III) chloride in distilled water.

Heat the solution to 60–80°C with constant stirring.

Incrementally add a solution of sodium hydroxide. An initial green precipitate of chromium(III)

hydroxide (Cr(OH)₃) may form.[2]

Continue adding NaOH solution until the molar ratio of NaOH to CrCl₃ is approximately 2:1.

This ratio favors the formation of CrCl₂(OH).[2]

Monitor the pH of the solution, maintaining it in the range of 8–10 to prevent over-

hydroxylation.[2]
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After the reaction is complete, the resulting precipitate of chromium chloride hydroxide can

be filtered, washed with distilled water to remove excess salts, and dried.

Analytical Protocol: Qualitative and Spectroscopic
Analysis
Objective: To confirm the identity of the synthesized chromium chloride hydroxide.

a) Chromyl Chloride Test for Presence of Chloride: This is a general test for ionic chlorides.[9]

[10]

Mix a small amount of the sample with solid potassium dichromate (K₂Cr₂O₇) in a test tube.

Carefully add concentrated sulfuric acid (H₂SO₄) and gently heat.

The evolution of reddish-brown fumes (chromyl chloride, CrO₂Cl₂) indicates the presence of

chloride ions.[10]

Pass these fumes through a sodium hydroxide solution. A yellow solution of sodium

chromate will form.

Acidify this yellow solution with acetic acid and add lead(II) acetate. The formation of a

yellow precipitate (lead chromate) confirms the presence of chloride.[10]

b) Raman Spectroscopy: Raman spectroscopy can be used to distinguish chromium chloride

hydroxide from related compounds like chromium(III) chloride.

Acquire a Raman spectrum of the solid sample.

Chromium chloride hydroxide is expected to show distinct peaks around 350 cm⁻¹

(corresponding to the Cr–Cl bond) and 980 cm⁻¹ (corresponding to the Cr–OH bond).[2]

These peaks can be used to confirm the presence of both chloride and hydroxide ligands.

Mandatory Visualizations
Signaling Pathway: Role of Trivalent Chromium in
Insulin Signaling
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Trivalent chromium, the oxidation state in chromium chloride hydroxide, is known to enhance

insulin sensitivity and glucose metabolism. The diagram below illustrates the putative

mechanisms by which chromium augments the insulin signaling pathway.
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Caption: Chromium's role in the insulin signaling pathway.
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Experimental Workflow: Synthesis of Chromium
Chloride Hydroxide
The following diagram illustrates a generalized workflow for the synthesis of chromium chloride

hydroxide based on the controlled hydrolysis protocol.
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Caption: Workflow for Chromium Chloride Hydroxide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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